Cas no 101077-37-6 (1H,5H-Benzo[ij]quinolizin-1-one,2,3,6,7-tetrahydro-, oxime)

• Product Name: 1H,5H-Benzo[ij]quinolizin-1-one,2,3,6,7-tetrahydro-, oxime
• CAS No: 101077-37-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 141772
• PubChem ID: 5383245
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizin-1-one,2,3,6,7-tetrahydro-, oxime Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizin-1-one,2,3,6,7-tetrahydro-, oxime
• NSC 162237
• 1-Ketojulolidine oxime
• 2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizin-1-one oxime
• 1H,5H-Benzo(ij)quinolizin-1-one, 2,3,6,7-tetrahydro-, oxime
• (NE)-N-(1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-4-ylidene)hydroxylamine
• 101077-37-6

• Inchi： 1S/C12H14N2O/c15-13-11-6-8-14-7-2-4-9-3-1-5-10(11)12(9)14/h1,3,5,15H,2,4,6-8H2/b13-11+
• InChI Key： YGRYMADANYMNPI-ACCUITESSA-N
• SMILES： O/N=C1\CCN2CCCC3C=CC=C\1C2=3

Computed Properties

• Exact Mass: 202.110613g/mol
• Monoisotopic Mass: 202.110613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.25g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 408.2°C at 760 mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.683
• PSA: 35.83000
• LogP: 2.08620